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Compound of Interest

Compound Name: Dodecahydroterphenyl

Cat. No.: B1344602 Get Quote

For immediate release: This document provides crucial safety and logistical information for the

proper disposal of Dodecahydroterphenyl, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize risks associated with this

chemical.

Dodecahydroterphenyl is classified as a combustible liquid that can cause skin irritation and

may be fatal if it enters the airways upon being swallowed. It is also recognized as being highly

toxic to aquatic life with enduring effects.[1] Adherence to proper disposal protocols is therefore

essential to prevent harm to human health and the environment.

Hazard and Safety Information
Before handling Dodecahydroterphenyl, it is critical to be aware of its associated hazards and

the necessary personal protective equipment (PPE).
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Hazard Classification Precautionary Statement
Personal Protective
Equipment (PPE)

Combustible liquid

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Wear protective gloves, eye

protection, and face protection.

[1]

May be fatal if swallowed and

enters airways

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. Do NOT induce

vomiting.

Not applicable

Causes skin irritation

IF ON SKIN: Wash with plenty

of soap and water. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.[1]

Protective gloves, lab coat.[1]

Very toxic to aquatic life with

long lasting effects

Avoid release to the

environment. Collect spillage.

[1]

Not applicable

Step-by-Step Disposal Protocol
The disposal of Dodecahydroterphenyl must be conducted in a manner that ensures safety

and regulatory compliance. The primary method of disposal is through an approved hazardous

waste disposal facility.

Experimental Protocol: Chemical Waste Collection and Disposal

Segregation:

Collect waste Dodecahydroterphenyl in a dedicated, properly labeled, and compatible

waste container.[2][3]

Do not mix Dodecahydroterphenyl with other waste streams, particularly oxidizers or

acids, to prevent unforeseen chemical reactions.[4]
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Container Management:

Use a container made of a material compatible with Dodecahydroterphenyl.

Ensure the container is in good condition, with a secure, tightly fitting cap to prevent leaks

or spills.[3][5]

The container should not be filled to more than 90% of its capacity to allow for vapor

expansion.[3][4]

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Dodecahydroterphenyl," and any associated hazard symbols (e.g., combustible, irritant,

environmentally hazardous).[2]

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area, such as a flammable waste cabinet.[1][2]

Keep the storage area away from sources of ignition.[1]

Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for

Dodecahydroterphenyl.

Under no circumstances should Dodecahydroterphenyl be disposed of down the drain or

in regular trash.[2]

Spill Management:

In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.

[1][4]

Wear appropriate PPE, including gloves and eye protection.[1]
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Contain the spill using an inert absorbent material such as sand or earth.[1]

Collect the absorbed material into a labeled hazardous waste container for disposal.[1][4]

Clean the spill area thoroughly.[1]

Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of Dodecahydroterphenyl.
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Caption: Workflow for the safe disposal of Dodecahydroterphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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